Cas no 134145-66-7 (Acetic acid, (2,4,6-trinitrophenoxy)-)

• Product Name: Acetic acid, (2,4,6-trinitrophenoxy)-
• CAS No: 134145-66-7
• MF: C₈H₅N₃O₉
• MW: 287.140002012253
• CID: 1234810
• PubChem ID: 14895303
• Update Time: 2025-04-20

Acetic acid, (2,4,6-trinitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,4,6-trinitrophenoxy)-
• 2-(2,4,6-trinitrophenoxy)acetic acid
• (2,4,6-Trinitrophenoxy)acetic acid
• DTXSID50565073
• 134145-66-7

• Inchi： 1S/C8H5N3O9/c12-7(13)3-20-8-5(10(16)17)1-4(9(14)15)2-6(8)11(18)19/h1-2H,3H2,(H,12,13)
• InChI Key： ODMLBTFPWMZLCO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.00257875g/mol
• Monoisotopic Mass: 287.00257875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 184Ų